Cas no 1286274-35-8 (tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate)

• Product Name: tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate
• CAS No: 1286274-35-8
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 4788158
• PubChem ID: 53256270
• Update Time: 2025-05-20

tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(3-cyanobenzyl)piperidin-4-ylcarbamate
• tert-Butyl 1-(3-cyanobenzyl)piperidin-4- ylcarbamate
• tert-Butyl (1-(3-cyanobenzyl)piperidin-4-yl)carbamate
• TERT-BUTYL N-{1-[(3-CYANOPHENYL)METHYL]PIPERIDIN-4-YL}CARBAMATE
• tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate

• Inchi： 1S/C18H25N3O2/c1-18(2,3)23-17(22)20-16-7-9-21(10-8-16)13-15-6-4-5-14(11-15)12-19/h4-6,11,16H,7-10,13H2,1-3H3,(H,20,22)
• InChI Key： QGPCGFCNBCEORN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC2C=CC=C(C#N)C=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 2.7
• Topological Polar Surface Area: 65.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 453.6±40.0 °C at 760 mmHg
• Flash Point: 228.1±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate

Professional Introduction to Compound with CAS No. 1286274-35-8 and Product Name: Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate

The compound with the CAS number 1286274-35-8 and the product name Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group and a piperidine ring in its molecular framework suggests unique pharmacokinetic and pharmacodynamic properties that make it a promising candidate for further investigation.

Recent research in the domain of bioorganic chemistry has highlighted the importance of N-substituted carbamates in the design of novel therapeutic agents. The structural motif of Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate incorporates elements that are known to enhance binding affinity and metabolic stability, key factors in the development of effective pharmaceuticals. The 3-cyanophenyl moiety, in particular, has been studied for its role in modulating receptor interactions, which could be leveraged for treating a variety of therapeutic targets.

In the context of modern drug discovery, the synthesis and characterization of this compound have been facilitated by advanced computational methods and synthetic techniques. The use of high-throughput screening and molecular docking has allowed researchers to predict the biological activity of Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate with greater precision. These computational approaches have been instrumental in identifying potential lead compounds that exhibit high selectivity and low toxicity, aligning with current trends in medicinal chemistry.

The pharmacological profile of this compound is further enhanced by its ability to interact with biological targets in a reversible manner. This characteristic is particularly valuable in therapeutic applications where off-target effects can lead to adverse reactions. The tert-butyl group, known for its steric hindrance properties, may contribute to reducing unwanted interactions by stabilizing the compound's conformation in biological environments. This could make it an attractive candidate for developing drugs with improved safety profiles.

Moreover, the structural features of Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate align well with emerging trends in drug design, such as the integration of multiple functional groups to achieve synergistic effects. The combination of a cyano group, a piperidine ring, and a carbamate moiety provides a rich scaffold for chemical modification, allowing for the exploration of diverse derivatives with tailored biological activities. This flexibility is crucial for optimizing drug candidates for clinical trials and eventual market approval.

Recent studies have also explored the potential applications of this compound in treating neurological disorders. The interaction between Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate and central nervous system receptors has been investigated using both in vitro and in vivo models. Preliminary findings suggest that it may exhibit properties similar to known therapeutics used in managing conditions such as depression and anxiety. These results are particularly encouraging given the growing demand for novel treatments that address mental health challenges without significant side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to streamline production while maintaining high standards of quality control. These techniques not only improve efficiency but also reduce waste, aligning with sustainable practices in pharmaceutical manufacturing.

In conclusion, the compound with CAS number 1286274-35-8 and the product name Tert-butyl N-{1-(3-cyanophenyl)methylpiperidin-4-yl}carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the development of next-generation therapeutics.